1-Chloro-2-methylpropan-2-amine hydrochloride

• IUPAC Name: 1-chloro-2-methylpropan-2-amine;hydrochloride
• InChI: InChI=1S/C4H10ClN.ClH/c1-4(2,6)3-5;/h3,6H2,1-2H3;1H
• InChI Key: OBUQRSNBEKUWMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)N.Cl
• Molecular Formula: C4H11Cl2N
• DSSTOX Substance ID: DTXSID70630015
• Molecular Weight: 144.04 g/mol
• CAS RN: 23184-92-1

Description

1-Chloro-2-methylpropan-2-amine hydrochloride (CMPH) is an organic compound and a derivative of the amino acid, proline. It is a white crystalline substance that is soluble in water and other polar solvents. CMPH is used in laboratory settings for a variety of applications, including research, synthesis, and biochemistry.

Scientific Research Applications

Molecular Interactions and Structural Analysis

• The study of excess volume and enthalpy of mixtures involving isomeric butylamines, such as 1-amino-2-methylpropane and 2-amino-2-methylpropane, with solvents like chloroform and acetonitrile has provided insights into the molecular interactions due to hydrogen bonding and complex formation between amine and solvent molecules. These studies help in understanding the solvation and association behaviors of amines in different solvent environments, which can be crucial for designing efficient reaction systems and understanding solvent effects on reaction dynamics (Pathak et al., 1987); (Pathak et al., 1994).

Chemical Synthesis and Reactivity

• The synthesis and characterization of hydrogen-bonded molecular complexes, such as bis(1–hydroxy–2–methylpropan–2–aminium)selenate, have been explored to understand the structural and vibrational properties of such complexes. These studies are essential for the development of new materials and catalysts with specific properties (Thirunarayanan et al., 2017).